Cas no 1782598-14-4 (1,2,4-Triazolo[4,3-a]pyridin-7-ol, 3-methyl-)

• Product Name: 1,2,4-Triazolo[4,3-a]pyridin-7-ol, 3-methyl-
• CAS No: 1782598-14-4
• MF: C₇H₇N₃O
• MW: 149.149980783463
• MDL: MFCD28653081
• CID: 5152428
• Update Time: 2025-05-20

1,2,4-Triazolo[4,3-a]pyridin-7-ol, 3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolo[4,3-a]pyridin-7-ol, 3-methyl-

• MDL： MFCD28653081
• Inchi： 1S/C7H7N3O/c1-5-8-9-7-4-6(11)2-3-10(5)7/h2-4,11H,1H3
• InChI Key： DJSPCWABMJNVKX-UHFFFAOYSA-N
• SMILES： C12=NN=C(C)N1C=CC(O)=C2

Additional information on 1,2,4-Triazolo[4,3-a]pyridin-7-ol, 3-methyl-

Comprehensive Overview of 1,2,4-Triazolo[4,3-a]pyridin-7-ol, 3-methyl- (CAS No. 1782598-14-4)

The compound 1,2,4-Triazolo[4,3-a]pyridin-7-ol, 3-methyl- (CAS No. 1782598-14-4) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a fused triazolo-pyridine core, makes it a valuable scaffold for drug discovery and material science applications. Researchers are increasingly exploring its potential as a building block for small-molecule inhibitors and bioactive intermediates, aligning with the growing demand for novel therapeutic agents.

One of the key reasons for the rising interest in 1,2,4-Triazolo[4,3-a]pyridin-7-ol, 3-methyl- is its versatility in medicinal chemistry. The compound’s triazole and pyridine moieties are known to exhibit diverse biological activities, including antimicrobial and anti-inflammatory properties. This has led to its investigation in the development of next-generation antibiotics and immunomodulators, topics that are currently trending in scientific literature and public health discussions.

In addition to its pharmaceutical applications, 1,2,4-Triazolo[4,3-a]pyridin-7-ol, 3-methyl- is also being studied for its potential in crop protection. With the global focus on sustainable agriculture and reducing pesticide resistance, this compound’s derivatives are being evaluated as eco-friendly agrochemicals. Its ability to interact with specific enzymatic targets in pests makes it a promising candidate for integrated pest management (IPM) strategies, a hot topic among environmental scientists and farmers alike.

The synthesis of 1,2,4-Triazolo[4,3-a]pyridin-7-ol, 3-methyl- involves multi-step organic reactions, often starting from readily available pyridine derivatives. Recent advancements in green chemistry have optimized its production to minimize waste and improve yield, addressing the industry’s push toward sustainable manufacturing. This aligns with the broader societal emphasis on environmental responsibility and circular economy principles, which are frequently searched topics in academic and industrial forums.

From a commercial perspective, the demand for 1,2,4-Triazolo[4,3-a]pyridin-7-ol, 3-methyl- is driven by its role as a high-value intermediate in the synthesis of more complex molecules. Suppliers and contract research organizations (CROs) are increasingly listing this compound in their catalogs, catering to the needs of drug discovery and material science laboratories. Its CAS No. 1782598-14-4 serves as a critical identifier for procurement and regulatory compliance, ensuring traceability and quality control.

Looking ahead, the future of 1,2,4-Triazolo[4,3-a]pyridin-7-ol, 3-methyl- appears promising, with ongoing studies exploring its applications in neurological disorders and cancer therapeutics. These areas are of immense public interest, as evidenced by the surge in online searches for neuroprotective agents and targeted cancer treatments. The compound’s ability to cross the blood-brain barrier and modulate specific signaling pathways positions it as a potential candidate for addressing these unmet medical needs.

In summary, 1,2,4-Triazolo[4,3-a]pyridin-7-ol, 3-methyl- (CAS No. 1782598-14-4) represents a fascinating intersection of chemistry, biology, and environmental science. Its multifaceted applications, coupled with the growing emphasis on sustainability and health innovation, make it a compound worth watching in the coming years. Researchers and industry professionals alike are encouraged to stay updated on its developments, as it may hold the key to solving some of today’s most pressing challenges.